Cas no 756430-74-7 (1H-Pyrazole,3-(dichloromethyl)-(9CI))

• Product Name: 1H-Pyrazole,3-(dichloromethyl)-(9CI)
• CAS No: 756430-74-7
• MF: C₄H₄Cl₂N₂
• MW: 150.993958473206
• CID: 549030
• Update Time: 2023-03-29

1H-Pyrazole,3-(dichloromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(dichloromethyl)-
• 3-Dichloromethyl-1H-pyrazole
• 1H-Pyrazole,3-(dichloromethyl)-(9CI)
• 1H-Pyrazole, 3-(dichloromethyl)-

• Inchi： 1S/C4H4Cl2N2/c5-4(6)3-1-2-7-8-3/h1-2,4H,(H,7,8)
• InChI Key： NROQMZYTLSNHRV-UHFFFAOYSA-N
• SMILES： N1C=CC(C(Cl)Cl)=N1

Computed Properties

• Exact Mass: 149.975
• Monoisotopic Mass: 149.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2